2,3-Dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
2,3-Dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
AZD-2098 is a potent CCR4 receptor antagonist. AZD2098 targets a molecule called CCR4, which is found on immune cells and helps direct these cells to where they need to go. In kidney cancer, CCR4 is thought to drive immune cells toward the tumor cell. When this happens, the tumor causes the immune cells that are redirected toward it to become inactive or, in the worst case, aid the spread of cancer. CCR4 receptor antagonists for the treatment of allergic rhinitis.
Brand Name:
Vulcanchem
CAS No.:
566203-88-1
VCID:
VC0520041
InChI:
InChI=1S/C11H9Cl2N3O3S/c1-19-11-10(14-5-6-15-11)16-20(17,18)8-4-2-3-7(12)9(8)13/h2-6H,1H3,(H,14,16)
SMILES:
COC1=NC=CN=C1NS(=O)(=O)C2=C(C(=CC=C2)Cl)Cl
Molecular Formula:
C11H9Cl2N3O3S
Molecular Weight:
334.2 g/mol
2,3-Dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
CAS No.: 566203-88-1
Inhibitors
VCID: VC0520041
Molecular Formula: C11H9Cl2N3O3S
Molecular Weight: 334.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 566203-88-1 |
|---|---|
| Product Name | 2,3-Dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide |
| Molecular Formula | C11H9Cl2N3O3S |
| Molecular Weight | 334.2 g/mol |
| IUPAC Name | 2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C11H9Cl2N3O3S/c1-19-11-10(14-5-6-15-11)16-20(17,18)8-4-2-3-7(12)9(8)13/h2-6H,1H3,(H,14,16) |
| Standard InChIKey | FLSMVCMSUNISFK-UHFFFAOYSA-N |
| SMILES | COC1=NC=CN=C1NS(=O)(=O)C2=C(C(=CC=C2)Cl)Cl |
| Canonical SMILES | COC1=NC=CN=C1NS(=O)(=O)C2=C(C(=CC=C2)Cl)Cl |
| Appearance | White to off-white solid powder |
| Description | AZD-2098 is a potent CCR4 receptor antagonist. AZD2098 targets a molecule called CCR4, which is found on immune cells and helps direct these cells to where they need to go. In kidney cancer, CCR4 is thought to drive immune cells toward the tumor cell. When this happens, the tumor causes the immune cells that are redirected toward it to become inactive or, in the worst case, aid the spread of cancer. CCR4 receptor antagonists for the treatment of allergic rhinitis. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AZD-2098; AZD 2098; AZD2098. |
| Reference | Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists |
| PubChem Compound | 10308720 |
| Last Modified | Nov 11 2021 |
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